Cas no 16823-63-5 (Benzene, (hexylsulfonyl)-)

• Product Name: Benzene, (hexylsulfonyl)-
• CAS No: 16823-63-5
• MF: C₁₂H₁₈O₂S
• MW: 226.335122585297
• CID: 1349094
• PubChem ID: 555118
• Update Time: 2025-04-20

Benzene, (hexylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (hexylsulfonyl)-
• hexylsulfonylbenzene
• Phenylhexyl sulfone
• Hexylphenyl sulfone
• SCHEMBL2446192
• (Hexylsulfonyl)benzene
• 16823-63-5
• (Hexylsulfonyl)benzene #
• DTXSID10339272
• (Hexane-1-sulfonyl)-benzene
• WLKBHXLSBDSEBT-UHFFFAOYSA-N
• Sulfone, hexyl phenyl

• Inchi： 1S/C12H18O2S/c1-2-3-4-8-11-15(13,14)12-9-6-5-7-10-12/h5-7,9-10H,2-4,8,11H2,1H3
• InChI Key： WLKBHXLSBDSEBT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCCCCC)(=O)=O

Computed Properties

• Exact Mass: 226.10284
• Monoisotopic Mass: 226.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14